![molecular formula C13H20N2O2 B114205 [4-(2-Morpholinoethoxy)phenyl]methylamine CAS No. 140836-69-7](/img/structure/B114205.png)
[4-(2-Morpholinoethoxy)phenyl]methylamine
Overview
Description
4-(2-Morpholinoethoxy)phenyl]methylamine, or 4-MEM, is an organic compound with a wide range of applications in the scientific research field. It is a derivative of morpholine, a heterocyclic amine compound that is widely used in the synthesis of pharmaceuticals and other organic compounds. 4-MEM has a variety of uses in the laboratory, including as a reagent for the synthesis of other compounds, as a catalyst for the formation of polymers, and as a substrate for enzyme-catalyzed reactions. In addition, it has been used in the study of biological processes and biochemical pathways, as well as in the development of drugs and other therapeutic agents.
Scientific Research Applications
4-MEM has a wide range of applications in the scientific research field. It has been used as a reagent for the synthesis of other compounds, as a catalyst for the formation of polymers, and as a substrate for enzyme-catalyzed reactions. In addition, it has been used in the study of biological processes and biochemical pathways, as well as in the development of drugs and other therapeutic agents.
Mechanism of Action
4-MEM is an organic compound with a wide range of applications in the scientific research field. Its mechanism of action is not fully understood, but it is believed to act as an enzyme inhibitor, blocking the activity of certain enzymes. It has also been shown to interact with proteins, DNA, and other biomolecules, suggesting that it may have a role in modulating the activity of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-MEM are not fully understood, but it has been shown to interact with proteins, DNA, and other biomolecules, suggesting that it may have a role in modulating the activity of these molecules. In addition, it has been used in the study of biological processes and biochemical pathways, as well as in the development of drugs and other therapeutic agents.
Advantages and Limitations for Lab Experiments
4-MEM has several advantages and limitations for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized from morpholine, making it a cost-effective reagent for the synthesis of other compounds. It is also a versatile reagent, with a wide range of applications in the scientific research field. However, it is not stable in aqueous solutions and can be difficult to handle in the laboratory.
Future Directions
The potential applications of 4-MEM are vast and varied. Further research is needed to further understand its mechanism of action and to develop new applications for its use in the laboratory. Potential future directions include the development of new synthetic methods for its synthesis, the exploration of its interactions with proteins and other biomolecules, and the development of new drugs and therapeutic agents based on its structure and properties.
properties
IUPAC Name |
[4-(2-morpholin-4-ylethoxy)phenyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c14-11-12-1-3-13(4-2-12)17-10-7-15-5-8-16-9-6-15/h1-4H,5-11,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMSJKJIIAVTIKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCOC2=CC=C(C=C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80428208 | |
Record name | 1-{4-[2-(Morpholin-4-yl)ethoxy]phenyl}methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428208 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
140836-69-7 | |
Record name | 1-{4-[2-(Morpholin-4-yl)ethoxy]phenyl}methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428208 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 140836-69-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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